1-(2-Chloropyridine-4-yl)-4-phenyl-1H-pyrrole-3-carbonitrile

• Molecular Formula: C16H10ClN3
• Molecular Weight: 279.72 g/mol
• IUPAC Name: 1-(2-chloropyridin-4-yl)-4-phenylpyrrole-3-carbonitrile
• InChI: InChI=1S/C16H10ClN3/c17-16-8-14(6-7-19-16)20-10-13(9-18)15(11-20)12-4-2-1-3-5-12/h1-8,10-11H
• InChI Key: FCUWTYXIDHJZQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN(C=C2C#N)C3=CC(=NC=C3)Cl

Description

1-(2-Chloropyridine-4-yl)-4-phenyl-1H-pyrrole-3-carbonitrile is a useful research compound. Its molecular formula is C16H10ClN3 and its molecular weight is 279.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-phenyl-1H-pyrrole-3-carbonitrile (0.168 g), cupper (I) iodide (0.019 g), N,N-dimethyl grycine (0.021 g) and cesium carbonate (0.325 g) in dimethylsulfoxide (10 mL) was added 2-chloro-4-iodopyridine (0.287 g) at room temperature, and this mixture was at 180° C. in a sealed tube under microwave irradiation for 5 minutes. After cooling to ambient temperature, this reaction mixture was diluted with dichloromethane and water, and the insoluble material was removed by filtered though a Celite pad. This organic layer was separated and this organic solvent was removed under reduced pressure. The residue was purified by column chromatography on silica gel (eluent: ethyl acetate/hexane=80/20) to give the title compound (0.16 g).